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Compound of Interest

Compound Name: Rat CGRP-(8-37)

Cat. No.: B612541

Audience: Researchers, scientists, and drug development professionals.

Introduction: Rat Calcitonin Gene-Related Peptide-(8-37) (CGRP-(8-37)) is a truncated form of
the CGRP neuropeptide and functions as a highly selective and competitive antagonist of the
CGRP receptor.[1][2] It is a valuable tool in neuroscience and pharmacology research to
investigate the physiological and pathological roles of CGRP, particularly in pain, migraine, and
cardiovascular regulation.[1][3] CGRP-(8-37) exerts its antagonistic effect by binding to the
CGRP receptor complex, which is a heterodimer of the Calcitonin Receptor-Like Receptor
(CLR) and Receptor Activity Modifying Protein 1 (RAMP1), without initiating downstream
signaling.[3][4] This blockade prevents the binding of endogenous CGRP and the subsequent
activation of the Gas-cAMP-PKA signaling pathway.[4]

These application notes provide detailed protocols for the preparation of Rat CGRP-(8-37)
solutions for in vivo and in vitro experimental use.

Data Presentation

Table 1: Physical and Chemical Properties of Rat CGRP-(8-37)
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Property

Value

Molecular Weight

~3127.5 g/mol

Amino Acid Sequence

Val-Thr-His-Arg-Leu-Ala-Gly-Leu-Leu-Ser-Arg-
Ser-Gly-Gly-Val-Val-Lys-Asp-Asn-Phe-Val-Pro-
Thr-Asn-Val-Gly-Ser-Glu-Ala-Phe-NH2

Appearance

White to off-white solid powder

Purity

Typically 295% as determined by HPLC

Table 2: Solubility of Rat CGRP-(8-37)

Solvent Concentration Notes

Ultrasonic assistance may be
Water Up to 25-50 mg/mL )

required.[1][5]

Use fresh, anhydrous DMSO.
DMSO Up to 100 mg/mL o

Not a recommended solvent.
Ethanol Insoluble

[1]

1x PBS (pH 7.4)

Commonly used for in vivo

studies

Prepare fresh from powder.[6]

0.9% Saline

Commonly used for in vivo

studies

Use sterile, pyrogen-free
saline.[6][7][8]

Table 3: Storage and Stability
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Storage

Form Shelf Life Notes
Temperature
N Store desiccated and
Lyophilized Powder -20°C ~1 year ]
protected from light.[5]
Recommended for
-80°C ~2 years
long-term storage.[5]
Aliquot to avoid
Stock Solution -20°C ~1 month repeated freeze-thaw
cycles.[5]
Recommended for
-80°C ~6 months long-term storage of

solutions.[5]

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock

Solution

This protocol describes the preparation of a 1 mM stock solution of Rat CGRP-(8-37) in sterile

water.

Materials:

o Rat CGRP-(8-37) lyophilized powder

o Sterile, nuclease-free water

» Sterile, low-protein-binding microcentrifuge tubes

o Calibrated micropipettes and sterile tips

o \ortex mixer

» Ultrasonic bath (optional)
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Procedure:

Pre-equilibration: Allow the vial of lyophilized Rat CGRP-(8-37) to equilibrate to room
temperature for 15-20 minutes before opening to prevent condensation.

e Calculation: Calculate the required volume of solvent. For a 1 mg vial of Rat CGRP-(8-37)
(MW ~3127.5 g/mol ), the volume of water needed to make a 1 mM solution is approximately
0.320 mL.[5]

o Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))
o Reconstitution: Carefully add the calculated volume of sterile water to the vial.

» Dissolution: Gently vortex the vial to dissolve the peptide. If the peptide does not fully
dissolve, sonicate the solution in an ultrasonic water bath for short intervals (1-2 minutes)
until the solution is clear.[5]

 Aliquoting: Aliquot the stock solution into sterile, low-protein-binding microcentrifuge tubes in
volumes appropriate for single-use experiments to minimize freeze-thaw cycles.

o Storage: Store the aliquots at -80°C for up to 6 months.[5]

Protocol 2: Preparation of a Working Solution for In Vivo
Injection

This protocol describes the dilution of the stock solution to a final concentration for in vivo
administration using sterile 0.9% saline.

Materials:

1 mM Rat CGRP-(8-37) stock solution (from Protocol 1)

Sterile, pyrogen-free 0.9% saline solution

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips
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Procedure:
e Thawing: Thaw a single aliquot of the 1 mM stock solution on ice.

o Calculation: Determine the final concentration and volume required for your experiment. For
example, to prepare 100 pL of a 100 uM working solution:

[¢]

V1 (Stock) * C1 (Stock) = V2 (Final) * C2 (Final)

[¢]

V1 * 1000 uM = 100 pL * 100 pM

[e]

V1 =10 pL of the 1 mM stock solution.

o

The volume of diluent (0.9% saline) will be 100 L - 10 pL =90 pL.

 Dilution: In a sterile microcentrifuge tube, add 90 uL of sterile 0.9% saline. Pipette 10 pL of
the thawed stock solution into the saline and mix gently by pipetting up and down.

e Final Preparation: Keep the final working solution on ice until immediately before injection.[6]
For intrathecal or intracerebroventricular injections, the final dilution should be performed in
sterile artificial cerebrospinal fluid (aCSF).[5]

Table 4. Examples of Reported Dosages and Administration Routes for Rat CGRP-(8-37)
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. . Experimental
Administration . . .
Dose Vehicle Species Model/Applicat
Route .
ion

Pain models

(e.q.,
) hyperalgesic
Intrathecal 1 ug 1x PBS, Saline Mouse o
priming,
neuropathic

pain).[6]

Nociceptive
Intrathecal 5-10 nmol aCSF Rat withdrawal
response.[5][9]

Blood pressure
3.2x10%-6.4x ] regulation in
Intravenous Saline Rat
104 pmol/L DOCA-salt

hypertension.[8]

Capsaicin-
Subcutaneous 960 nmol/kg Not specified Mouse induced dermal

vasodilation.[10]

Inhibition of
Intracisternal 15-30 pug Saline Rat gastric emptying.
[11]

Nociceptive
) modulation in the
Intra-ACC 0.1-1 nmol Saline Rat o
anterior cingulate

cortex.[7]

Visualizations

CGRP Signaling Pathway and Antagonism by CGRP-(8-
37)
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Caption: CGRP signaling pathway and its antagonism by CGRP-(8-37).

Experimental Workflow for In Vivo Administration
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Solution Preparation
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!
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Caption: Workflow for preparing and administering Rat CGRP-(8-37).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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